Cas no 75039-60-0 (5-(Dimethylaminomethylidene)-2,2-dimethyl-1,3-dioxane-4,6-dione)
5-(Dimethylaminomethylidene)-2,2-dimethyl-1,3-dioxane-4,6-dione is a versatile heterocyclic compound featuring a reactive dimethylaminomethylidene group attached to a 2,2-dimethyl-1,3-dioxane-4,6-dione scaffold. This structure imparts unique reactivity, making it valuable as a building block in organic synthesis, particularly for the preparation of functionalized heterocycles and active methylene intermediates. Its high electrophilicity enables efficient participation in condensation and cyclization reactions. The compound’s stability under standard conditions and well-defined crystalline form facilitate handling and storage. It is commonly employed in pharmaceutical and agrochemical research for the development of novel bioactive molecules. Its synthetic utility is further enhanced by its compatibility with a range of solvents and reagents.
75039-60-0 structure
Product Name:5-(Dimethylaminomethylidene)-2,2-dimethyl-1,3-dioxane-4,6-dione
CAS No:75039-60-0
MF:C9H13NO4
MW:199.203822851181
CID:562699
PubChem ID:24860914
Update Time:2025-05-28
5-(Dimethylaminomethylidene)-2,2-dimethyl-1,3-dioxane-4,6-dione Chemical and Physical Properties
Names and Identifiers
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- 5-((Dimethylamino)methylene)-2,2-dimethyl-1,3-dioxane-4,6-dione
- 1,3-Dioxane-4,6-dione,5-[(dimethylamino)methylene]-2,2-dimethyl-
- 5-(DIMETHYLAMINOMETHYLENE)-2,2-DIMETHYL-1,3-DIOXANE-4,6-DIONE
- 5-(dimethylaminomethylidene)-2,2-dimethyl-1,3-dioxane-4,6-dione
- C9H13NO4
- 2,2-dimethyl-5-dimethylaminomethylene-4,6-dioxo-1,3-dioxane
- AKOS004906359
- 2,2-dimethyl-4,6-dioxo-5-(N,N-dimethyl-aminomethylene)-1,3-dioxane
- SCHEMBL3072328
- YKMXFLMJEHHKMU-UHFFFAOYSA-N
- InChI=1/C9H13NO4/c1-9(2)13-7(11)6(5-10(3)4)8(12)14-9/h5H,1-4H
- 75039-60-0
- DTXSID10372821
- 5-[(dimethylamino)methylidene]-2,2-dimethyl-1,3-dioxane-4,6-dione
- 5-Dimethylaminomethylene-2,2-dimethyl-[1,3]dioxane-4,6-dione
- 5-(Dimethylaminomethylene)-2,2-dimethyl-1,3-dioxane-4,6-dione, 99%
- 5-dimethylaminomethylene-2,2-dimethyl-1,3-dioxane-4,6-dione
- G89830
- 5-(Dimethylaminomethylidene)-2,2-dimethyl-1,3-dioxane-4,6-dione
-
- MDL： MFCD00075223
- Inchi： 1S/C9H13NO4/c1-9(2)13-7(11)6(5-10(3)4)8(12)14-9/h5H,1-4H3
- InChI Key： YKMXFLMJEHHKMU-UHFFFAOYSA-N
- SMILES： O1C(/C(=C/N(C)C)/C(=O)OC1(C)C)=O
Computed Properties
- Exact Mass: 199.08400
- Monoisotopic Mass: 199.08445790g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 282
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 1
- Topological Polar Surface Area: 55.8Ų
Experimental Properties
- Density: 1.237
- Melting Point: 120-123 °C (lit.)
- Boiling Point: 360.1°C at 760 mmHg
- Flash Point: 171.6°C
- Refractive Index: 1.539
- PSA: 55.84000
- LogP: 0.26800
5-(Dimethylaminomethylidene)-2,2-dimethyl-1,3-dioxane-4,6-dione Security Information
-
Symbol:
- Signal Word：Warning
- Hazard Statement： H315-H319-H335
- Warning Statement： P261-P305+P351+P338
- Hazardous Material transportation number：NONH for all modes of transport
- WGK Germany：3
- Hazard Category Code： 36/37/38
- Safety Instruction： S26; S36
-
Hazardous Material Identification：
- Risk Phrases：R36/37/38
5-(Dimethylaminomethylidene)-2,2-dimethyl-1,3-dioxane-4,6-dione Customs Data
- HS CODE：2934999090
- Customs Data：
China Customs Code:
2934999090Overview:
2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
5-(Dimethylaminomethylidene)-2,2-dimethyl-1,3-dioxane-4,6-dione Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM369295-5g |
5-((Dimethylamino)methylene)-2,2-dimethyl-1,3-dioxane-4,6-dione |
75039-60-0 | 95%+ | 5g |
$*** | 2023-05-29 | |
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | 341231-10G |
5-(Dimethylaminomethylidene)-2,2-dimethyl-1,3-dioxane-4,6-dione |
75039-60-0 | 99% | 10G |
￥3422.98 | 2022-02-24 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | SA04059-10g |
5-((Dimethylamino)methylene)-2,2-dimethyl-1,3-dioxane-4,6-dione |
75039-60-0 | 99% | 10g |
¥4928.0 | 2024-07-18 | |
| TRC | D479423-100mg |
5-(Dimethylaminomethylidene)-2,2-dimethyl-1,3-dioxane-4,6-dione |
75039-60-0 | 100mg |
$64.00 | 2023-05-18 | ||
| TRC | D479423-250mg |
5-(Dimethylaminomethylidene)-2,2-dimethyl-1,3-dioxane-4,6-dione |
75039-60-0 | 250mg |
$75.00 | 2023-05-18 | ||
| TRC | D479423-500mg |
5-(Dimethylaminomethylidene)-2,2-dimethyl-1,3-dioxane-4,6-dione |
75039-60-0 | 500mg |
$87.00 | 2023-05-18 | ||
| TRC | D479423-1g |
5-(Dimethylaminomethylidene)-2,2-dimethyl-1,3-dioxane-4,6-dione |
75039-60-0 | 1g |
$98.00 | 2023-05-18 | ||
| A2B Chem LLC | AB68547-1g |
5-(Dimethylaminomethylidene)-2,2-dimethyl-1,3-dioxane-4,6-dione |
75039-60-0 | 1g |
$125.00 | 2024-04-19 | ||
| A2B Chem LLC | AB68547-5g |
5-(Dimethylaminomethylidene)-2,2-dimethyl-1,3-dioxane-4,6-dione |
75039-60-0 | 5g |
$317.00 | 2024-04-19 | ||
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1622021-100g |
5-((Dimethylamino)methylene)-2,2-dimethyl-1,3-dioxane-4,6-dione |
75039-60-0 | 98% | 100g |
￥19200.00 | 2024-07-28 |
5-(Dimethylaminomethylidene)-2,2-dimethyl-1,3-dioxane-4,6-dione Related Literature
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1. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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